Cas no 90346-81-9 (4-Chloro-2-nitro-1-(propane-2-sulfonyl)benzene)

• Product Name: 4-Chloro-2-nitro-1-(propane-2-sulfonyl)benzene
• CAS No: 90346-81-9
• MF: C₉H₁₀ClNO₄S
• MW: 263.698000431061
• CID: 994738
• PubChem ID: 329130
• Update Time: 2025-04-20

4-Chloro-2-nitro-1-(propane-2-sulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-nitro-1-propan-2-ylsulfonylbenzene
• NSC310258
• SCHEMBL14866071
• NSC-310258
• 4-Chloro-2-nitro-1-(propane-2-sulfonyl)benzene
• 90346-81-9
• DTXSID70317051
• DS-014934
• 4-chloro-2-nitro-1-propan-2-ylsulfonyl-benzene

• Inchi： 1S/C9H10ClNO4S/c1-6(2)16(14,15)9-4-3-7(10)5-8(9)11(12)13/h3-6H,1-2H3
• InChI Key： VPQVEGOHNVZNLW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])S(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 263.002
• Monoisotopic Mass: 263.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• Density: 1.399
• Boiling Point: 416°C at 760 mmHg
• Flash Point: 205.4°C
• Refractive Index: 1.553
• PSA: 88.34000
• LogP: 4.03430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes